Cas no 1804732-53-3 (3-Iodo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804732-53-3
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4836895
• Update Time: 2025-06-10

3-Iodo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6INO2/c1-17-3-2-4(18-8(12,13)14)16-6(5(3)15)7(9,10)11/h2H,1H3
• InChI Key： HLWKJYRXWLZKCK-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(N=C1C(F)(F)F)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.9
• Topological Polar Surface Area: 31.4

Additional information on 3-Iodo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Iodo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804732-53-3)

The compound 3-Iodo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by its CAS No. 1804732-53-3, is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of iodo, methoxy, and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 3-Iodo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and the incorporation of trifluoromethyl groups often enhances the bioavailability and metabolic stability of drug candidates. This compound’s iodo substituent also provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are widely used in organic synthesis.

In recent years, the demand for fluorinated pyridines has surged, driven by their applications in crop protection and pharmaceutical intermediates. The trifluoromethoxy and trifluoromethyl groups in this compound contribute to its lipophilicity, a critical factor in designing molecules with improved membrane permeability. This property is particularly relevant in the context of central nervous system (CNS) drug development, where blood-brain barrier penetration is a major challenge.

Another area of interest is the compound’s potential use in PET (Positron Emission Tomography) imaging. The iodo atom can be replaced with radioactive isotopes like iodine-124, enabling the synthesis of radiotracers for diagnostic purposes. This aligns with the current trend in precision medicine, where targeted imaging agents are essential for early disease detection and personalized treatment strategies.

From a synthetic chemistry perspective, 3-Iodo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine offers a robust platform for exploring structure-activity relationships (SAR). Its modular design allows for systematic modifications, making it a favorite among medicinal chemists working on kinase inhibitors or GPCR modulators. The compound’s stability under various reaction conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some traditional halogenated compounds, the trifluoromethyl and trifluoromethoxy groups are less prone to bioaccumulation, reducing ecological concerns. This aligns with the industry’s shift toward green chemistry principles, where sustainability and safety are prioritized without compromising performance.

In summary, 3-Iodo-4-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804732-53-3) stands out as a multifaceted building block in modern chemical research. Its applications span drug discovery, agrochemical development, and diagnostic imaging, reflecting the compound’s adaptability to diverse scientific challenges. As the demand for fluorinated heterocycles continues to rise, this compound is poised to remain a key player in innovative research and development efforts.